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Cat. No.: B1677280

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for determining the susceptibility of bacterial
isolates to omadacycline, a novel aminomethylcycline antibiotic. The following information is
based on established methodologies from the Clinical and Laboratory Standards Institute
(CLSI) and data from various studies.

Introduction

Omadacycline is a modernized tetracycline designed to overcome common tetracycline
resistance mechanisms, such as efflux pumps and ribosomal protection.[1][2] It demonstrates a
broad spectrum of activity against Gram-positive, Gram-negative, and atypical bacteria.[2]
Accurate in vitro susceptibility testing is crucial for guiding clinical decisions and for surveillance
of potential resistance development. The standard methods for antimicrobial susceptibility
testing (AST), broth microdilution and disk diffusion, are recommended for omadacycline.

Data Presentation
Table 1: Omadacycline Minimum Inhibitory
Concentration (MIC) Breakpoints

The following tables summarize the U.S. Food and Drug Administration (FDA) recognized MIC
breakpoints for omadacycline.[3]
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For Acute Bacterial Skin and Skin Structure Infections (ABSSSI)

Pathogen Susceptible (S) Intermediate (1) Resistant (R)
Staphylococcus
aureus (including
o ] < 0.5 pg/mL 1 pg/mL > 2 ug/mL
methicillin-resistant
isolates)
Staphylococcus
) <0.12 pg/mL 0.25 pg/mL > 0.5 pg/mL
lugdunensis
Streptococcus
<0.12 pg/mL 0.25 pg/mL > 0.5 pg/mL
pyogenes
Streptococcus
) <0.12 pg/mL 0.25 pg/mL = 0.5 pg/mL
anginosus group
Enterococcus faecalis < 0.25 pg/mL 0.5 pg/mL =1 pg/mL
Enterobacter cloacae <4 pg/mL 8 pg/mL > 16 pg/mL
Klebsiella
) <4 pg/mL 8 pg/mL > 16 pg/mL
pneumoniae

For Community-Acquired Bacterial Pneumonia (CABP)
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Pathogen Susceptible (S) Intermediate (1) Resistant (R)
Streptococcus

] < 0.06 pg/mL 0.12 pg/mL > 0.25 pg/mL
pneumoniae
Staphylococcus
aureus (methicillin-

o <0.25 pg/mL 0.5 pg/mL =1 ug/mL

susceptible isolates
only)
Haemophilus
) <1 pg/mL 2 pg/mL >4 pg/mL
influenzae
Klebsiella

) <4 pug/mL 8 pg/mL > 16 pg/mL
pneumoniae

Note: Omadacycline is not active in vitro against Morganella spp., Proteus spp., and
Providencia spp.[3]

Table 2: Omadacycline Disk Diffusion Zone Diameter
Breakpoints

The following table summarizes the FDA-recognized disk diffusion zone diameter breakpoints
for a 30 ug omadacycline disk.[3]
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Pathogen Susceptible (S) Intermediate (1) Resistant (R)
Staphylococcus
aureus (including
o ) 221 mm 19-20 mm <18 mm
methicillin-resistant
isolates)
Staphylococcus
) =29 mm 26-28 mm <25 mm
lugdunensis
Streptococcus
219 mm 16-18 mm <15 mm
pyogenes
Streptococcus
} =24 mm 18-23 mm <17 mm
anginosus group
Enterococcus faecalis =18 mm 16-17 mm <15mm
Enterobacteriaceae =18 mm 16-17 mm <15mm

Table 3: Quality Control (QC) Ranges for Omadacycline
Susceptibility Testing

The following are the CLSI-recommended quality control ranges for omadacycline.
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Disk Diffusion

QC Strain Method MIC Range (ug/mL) Zone Diameter
Range (mm)
Escherichia coli Broth Microdilution /
] o 05-2 19-25
ATCC® 25922 Disk Diffusion
Staphylococcus ) o
Broth Microdilution 0.06-0.5 N/A
aureus ATCC® 29213
Enterococcus faecalis
Broth Microdilution 0.03-0.12 N/A
ATCC® 29212
Streptococcus ) o
_ Broth Microdilution /
pneumoniae ATCC® ] o 0.008 - 0.03 25-31
Disk Diffusion
49619
Haemophilus ] o
) Broth Microdilution /
influenzae ATCC® ) o 0.25-1 17 -23
Disk Diffusion
49247

Experimental Protocols

Protocol 1: Broth Microdilution MIC Method

This protocol is based on the CLSI M07 guidelines.[4]

1. Materials:

e Omadacycline analytical powder

» Cation-adjusted Mueller-Hinton Broth (CAMHB)

e 96-well microtiter plates

e Bacterial inoculum standardized to 0.5 McFarland turbidity

 Sterile water or other appropriate solvent for omadacycline

e Incubator (35°C + 2°C)
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Microplate reader or manual reading mirror
. Preparation of Omadacycline Stock Solution:

Prepare a stock solution of omadacycline at a concentration of 1000 pug/mL or higher in a
suitable solvent.

Further dilute the stock solution to prepare working solutions for serial dilutions.
. Inoculum Preparation:

From a fresh (18-24 hour) culture plate, select 3-5 well-isolated colonies of the test
organism.

Suspend the colonies in sterile saline or broth to achieve a turbidity equivalent to a 0.5
McFarland standard. This corresponds to approximately 1-2 x 108 CFU/mL.

Dilute the standardized inoculum in CAMHB to achieve a final concentration of
approximately 5 x 10> CFU/mL in the microtiter plate wells.

. Microtiter Plate Preparation:

Perform two-fold serial dilutions of omadacycline in CAMHB in the 96-well microtiter plate to
achieve the desired final concentration range (e.g., 0.008 to 16 pg/mL).

The final volume in each well should be 100 pL, with 50 pL of the diluted antimicrobial agent
and 50 pL of the standardized inoculum.

Include a growth control well (inoculum without antibiotic) and a sterility control well (broth
without inoculum).

. Incubation:

Incubate the microtiter plates at 35°C £ 2°C in ambient air for 16-20 hours for non-fastidious
organisms.

For fastidious organisms like Streptococcus pneumoniae and Haemophilus influenzae, use
appropriate supplemented media and incubation conditions as per CLSI guidelines.
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6. Interpretation of Results:

e The MIC is the lowest concentration of omadacycline that completely inhibits visible growth
of the organism.

e Reading can be done visually using a reading mirror or with a microplate reader.

o Compare the obtained MIC value with the breakpoints in Table 1 to determine if the isolate is
susceptible, intermediate, or resistant.

Protocol 2: Disk Diffusion Method

This protocol follows the Kirby-Bauer method as described in CLSI M02 guidelines.
1. Materials:

e 30 pug omadacycline disks

e Mueller-Hinton Agar (MHA) plates (150 mm or 100 mm)

e Bacterial inoculum standardized to 0.5 McFarland turbidity

« Sterile cotton swabs

e Incubator (35°C + 2°C)

e Ruler or caliper

2. Inoculum Preparation:

o Prepare the bacterial inoculum as described in the broth microdilution protocol (Step 3).
3. Inoculation of MHA Plate:

» Dip a sterile cotton swab into the standardized inoculum and remove excess fluid by
pressing the swab against the inside of the tube.

» Streak the swab evenly over the entire surface of the MHA plate in three directions, rotating
the plate approximately 60 degrees between each streaking to ensure confluent growth.[5]
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» Allow the plate to dry for 3-5 minutes with the lid slightly ajar.[5]

4. Application of Omadacycline Disks:

o Aseptically apply a 30 pg omadacycline disk to the surface of the inoculated MHA plate.
o Gently press the disk to ensure complete contact with the agar.

e If testing multiple antibiotics, ensure disks are spaced far enough apart to prevent
overlapping of the zones of inhibition.

5. Incubation:

 Invert the plates and incubate at 35°C £ 2°C in ambient air for 16-20 hours for non-fastidious
organisms.

o For fastidious organisms, use appropriate media and incubation conditions as per CLSI
guidelines.

6. Interpretation of Results:

 After incubation, measure the diameter of the zone of complete inhibition (including the disk
diameter) to the nearest millimeter using a ruler or caliper.[5]

o Compare the measured zone diameter with the breakpoints in Table 2 to classify the isolate
as susceptible, intermediate, or resistant.

Mandatory Visualizations
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Caption: Workflow for Omadacycline Broth Microdilution Susceptibility Testing.
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Caption: Workflow for Omadacycline Disk Diffusion Susceptibility Testing.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

© 2025 BenchChem. All rights reserved. 9/10 Tech Support


https://www.benchchem.com/product/b1677280?utm_src=pdf-body-img
https://www.benchchem.com/product/b1677280?utm_src=pdf-body-img
https://www.benchchem.com/product/b1677280?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1677280?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Methodological & Application

Check Availability & Pricing

1. Antimicrobial Activity of Omadacycline Tested against Clinical Bacterial Isolates from
Hospitals in Mainland China, Hong Kong, and Taiwan: Results from the SENTRY
Antimicrobial Surveillance Program (2013 to 2016) - PMC [pmc.ncbi.nim.nih.gov]

2. Antimicrobial activity of omadacycline in vitro against bacteria isolated from 2014 to 2017
in China, a multi-center study - PMC [pmc.ncbi.nlm.nih.gov]

3. Omadacycline Injection and Oral Products | FDA [fda.gov]
4. documents.thermofisher.com [documents.thermofisher.com]
5. asm.org [asm.org]

To cite this document: BenchChem. [Application Notes and Protocols for Omadacycline
Susceptibility Testing]. BenchChem, [2025]. [Online PDF]. Available at:
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testing]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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